Cas no 110235-37-5 (2-Pyrimidinamine,4-ethoxy-N-phenyl-)

2-Pyrimidinamine,4-ethoxy-N-phenyl- structure
110235-37-5 structure
Product Name:2-Pyrimidinamine,4-ethoxy-N-phenyl-
CAS No:110235-37-5
MF:C12H13N3O
MW:215.251122236252
CID:128752
PubChem ID:15615513
Update Time:2025-04-18

2-Pyrimidinamine,4-ethoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,4-ethoxy-N-phenyl-
    • 2-Pyrimidinamine,4-ethoxy-N-phenyl-(9CI)
    • 4-Ethoxy-N-phenyl-2-pyrimidinamine
    • 110235-37-5
    • 4-ethoxy-N-phenylpyrimidin-2-amine
    • Inchi: 1S/C12H13N3O/c1-2-16-11-8-9-13-12(15-11)14-10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,13,14,15)
    • InChI Key: XYDDLCRPDKACKW-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=NC(=N1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.10599
  • Monoisotopic Mass: 215.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • PSA: 47.04
  • LogP: 2.69190
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